3-[1-(isoquinolin-5-ylcarbonyl)piperidin-3-yl]benzoic acid

• IUPAC Name: 3-[1-(isoquinoline-5-carbonyl)piperidin-3-yl]benzoic acid
• InChI: InChI=1S/C22H20N2O3/c25-21(20-8-2-6-17-13-23-10-9-19(17)20)24-11-3-7-18(14-24)15-4-1-5-16(12-15)22(26)27/h1-2,4-6,8-10,12-13,18H,3,7,11,14H2,(H,26,27)
• InChI Key: MRKIVCLPDYLOHQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2=CC=CC3=C2C=CN=C3)C4=CC(=CC=C4)C(=O)O
• Molecular Formula: C22H20N2O3
• Molecular Weight: 360.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to "3-[1-(isoquinolin-5-ylcarbonyl)piperidin-3-yl]benzoic acid" involves complex reactions that can include condensation of amines with aromatic aldehydes, facilitated by benzoic acid, to promote amine β-functionalization and aromatization. This results in the formation of derivatives such as 4-alkylisoquinolines and 3,5-dialkylpyridines under specific conditions (Platonova & Seidel, 2015).

Molecular Structure Analysis

The molecular structure of related compounds demonstrates significant variation depending on the nature of the central six-membered ring and the specific substituents present. For example, differences in the central six-membered ring, such as piperidine versus piperazine, can lead to variations in electronic and steric properties, affecting the compound's overall behavior and reactivity (Ullah & Stoeckli-Evans, 2021).

Chemical Reactions and Properties

Compounds like "3-[1-(isoquinolin-5-ylcarbonyl)piperidin-3-yl]benzoic acid" undergo various chemical reactions that highlight their chemical properties, such as their ability to act as intermediates in the synthesis of complex molecules. These reactions can include condensations, cyclizations, and redox-neutral transformations, which are pivotal in constructing pharmacologically relevant structures (Jamieson et al., 2012).

Physical Properties Analysis

The physical properties, such as crystallinity and solubility, of related compounds can be significantly influenced by their molecular structures. For instance, the arrangement of molecules in the solid state, determined through X-ray crystallography, provides insight into the compound's physical stability and intermolecular interactions. These properties are crucial for understanding the material's behavior in different environments (Fatma et al., 2017).

Chemical Properties Analysis

The chemical properties, such as reactivity and stability, are influenced by the compound's functional groups and molecular structure. Investigations into these properties can reveal insights into the compound's potential reactivity patterns, including its behavior in various chemical reactions and its interaction with other molecules. Such studies are essential for predicting the compound's utility in chemical syntheses and potential applications in medicinal chemistry (Che et al., 2013).